Cas no 1820608-13-6 (2,5-Dimethanesulfonylbenzonitrile)

• Product Name: 2,5-Dimethanesulfonylbenzonitrile
• CAS No: 1820608-13-6
• CID: 4618943
• Update Time: 2025-10-29

2,5-Dimethanesulfonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethanesulfonylbenzonitrile

Additional information on 2,5-Dimethanesulfonylbenzonitrile

Comprehensive Overview of 2,5-Dimethanesulfonylbenzonitrile (CAS No. 1820608-13-6): Properties, Applications, and Industry Insights

2,5-Dimethanesulfonylbenzonitrile (CAS No. 1820608-13-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfonylbenzonitrile derivative exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₁₀H₁₁NO₄S₂, reflects its dual sulfonyl groups and nitrile functionality, which contribute to its versatility in cross-coupling reactions and nucleophilic substitutions.

Recent studies highlight the growing demand for high-purity 2,5-Dimethanesulfonylbenzonitrile in drug discovery programs. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anticancer agents, aligning with current trends in personalized medicine. The compound's electron-withdrawing properties make it especially useful in designing PET radiotracers for diagnostic imaging, addressing the healthcare industry's focus on early disease detection.

From a synthetic perspective, CAS 1820608-13-6 demonstrates excellent solubility in polar aprotic solvents like DMF and DMSO, while maintaining stability under various pH conditions. This characteristic has sparked interest in green chemistry applications, where researchers are exploring its use in catalyst-free reactions and energy-efficient syntheses. The compound's thermal stability profile (decomposition point >250°C) also makes it suitable for high-temperature processes in material science applications.

Quality control of 2,5-Dimethanesulfonylbenzonitrile typically involves advanced analytical techniques such as HPLC purity testing and LC-MS characterization. Current Good Manufacturing Practice (cGMP) standards require rigorous impurity profiling, especially for pharmaceutical-grade material. The industry has seen increased searches for "2,5-Dimethanesulfonylbenzonitrile synthesis optimization" and "CAS 1820608-13-6 spectroscopic data," reflecting the compound's growing importance in precision chemistry.

Environmental considerations surrounding sulfonyl-containing compounds have led to innovations in waste minimization strategies during production. Modern approaches focus on atom-economical routes to synthesize 1820608-13-6, reducing the ecological footprint while maintaining yield efficiency. These developments align with the chemical industry's commitment to Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

The global market for fine chemical intermediates like 2,5-Dimethanesulfonylbenzonitrile is projected to grow significantly, driven by expanding biopharmaceutical research and agrochemical innovation. Patent analysis reveals increasing applications in crop protection formulations and veterinary medicines, responding to worldwide needs for food security and animal health. Supply chain specialists note rising inquiries about "bulk 2,5-Dimethanesulfonylbenzonitrile suppliers" and "1820608-13-6 technical specifications."

Advanced computational chemistry has enabled better understanding of molecular interactions involving CAS 1820608-13-6. Density functional theory (DFT) calculations predict its behavior in enzyme binding pockets, supporting rational drug design. This computational approach reduces experimental screening costs, addressing the pharmaceutical industry's need for cost-effective R&D solutions. Recent publications emphasize the compound's potential in addressing drug-resistant pathogens, a critical concern in global health.

Handling and storage recommendations for 2,5-Dimethanesulfonylbenzonitrile emphasize protection from moisture and extreme temperatures. Standard operating procedures suggest using nitrogen-purged containers for long-term storage, with regular stability-indicating assays to ensure product integrity. These protocols have become increasingly important as regulatory agencies tighten quality assurance requirements for chemical intermediates.

Future research directions for 1820608-13-6 include exploration of its polymeric derivatives for advanced materials and investigation of its photophysical properties for optoelectronic applications. The compound's structural modularity offers numerous possibilities for structure-activity relationship (SAR) studies, particularly in developing selective enzyme modulators. These developments position 2,5-Dimethanesulfonylbenzonitrile as a compound with significant potential across multiple scientific disciplines.